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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B083087 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of Acid Red 119, ensuring the protection of both laboratory

personnel and the environment.

Chemical and Physical Properties of Acid Red 119
Understanding the properties of a chemical is the first step toward safe handling and disposal.
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Property Value

Appearance Red Powder

Odor Odorless

CAS Number 70210-06-9 / 12220-20-1

Molecular Formula C₃₁H₂₅N₅Na₂O₆S₂

Molecular Weight 637.67 g/mol

Hazards

Causes skin irritation, serious eye irritation, and

may cause respiratory irritation. Harmful if

swallowed.[1][2][3]

Incompatibilities
Strong oxidizing agents, strong reducing agents.

[2]

Exposure Limits
OSHA PEL: Not available, NIOSH REL: Not

available, ACGIH TLV: Not available.[1]

Personal Protective Equipment (PPE)
Before handling Acid Red 119 for any purpose, including disposal, it is crucial to be equipped

with the appropriate personal protective equipment.

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2]

Eye/Face Protection: Use chemical splash-resistant safety glasses or goggles with side

protection. A face shield may be appropriate in some situations.[1]

Skin and Body Protection: Wear appropriate protective clothing to minimize contact with skin.

[2] Facilities should be equipped with an eyewash fountain and a safety shower.[1][2]

Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood.[2] If

dust generation is unavoidable, wear an approved respirator.[2]

Step-by-Step Disposal Procedure
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The disposal of Acid Red 119 must be conducted in a manner that complies with all federal,

state, and local regulations.[1][2]

1. Waste Identification and Classification:

Chemical waste generators must determine if a discarded chemical is classified as a

hazardous waste.[1][2]

Consult US EPA guidelines under 40 CFR 261.3 and your state and local hazardous waste

regulations for complete and accurate classification.[1]

2. Spill Management and Containment:

In the event of a spill, prevent further leakage if it is safe to do so.[1]

Avoid generating dust.[2]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1]

[2]

Do not let the product enter drains, other waterways, or the soil.[1]

3. Container Management:

Use a corrosion-resistant and leak-proof container for the neutralized waste. High-density

polyethylene (HDPE) is a suitable material.[4]

Clearly label the container with the contents, indicating that it is waste.

Do not reuse empty containers of Acid Red 119. Dispose of them as you would the unused

product.[1]

4. Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1]

For large quantities or if you are unsure about the disposal process, contact a licensed

hazardous waste management company.[4]
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While general acid neutralization procedures exist, such as using sodium bicarbonate, specific

protocols for Acid Red 119 are not provided in the safety data sheets. Therefore, direct

disposal through a certified waste management facility is the recommended course of action.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Acid
Red 119.
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Start: Acid Red 119 for Disposal

Assess Waste Status
(Contaminated, Expired, Unused)

Is it a spill?

Contain Spill
- Wear full PPE

- Avoid dust generation
- Prevent entry to drains/soil

Yes

Collect Waste
- Place in a suitable, labeled container

No

Consult Regulations
(Federal, State, Local - e.g., 40 CFR 261.3)

Classify as Hazardous Waste?

Dispose at Approved
Waste Disposal Plant

Yes

End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b083087?utm_src=pdf-custom-synthesis
https://aksci.com/sds/T128_SDS.pdf
http://cncolorchem.com/upLoad/file/20170314/14894789523555387.pdf
https://www.lociforensics.nl/images/EN__ACID%20RED___SDS%20SGS%20GHS%20ANNEXII%20CLP_2020610_LOCI-05_Loci%20Forensics%20B.V.___.pdf
https://www.greenflow.com/es/blog/how-to-dispose-of-used-acid-a-safe-and-responsible-guide
https://www.benchchem.com/product/b083087#acid-red-119-proper-disposal-procedures
https://www.benchchem.com/product/b083087#acid-red-119-proper-disposal-procedures
https://www.benchchem.com/product/b083087#acid-red-119-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083087?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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